3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone]

• IUPAC Name: 4-[(2,5-dichlorophenyl)diazenyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C16H12Cl2N4O/c1-10-15(20-19-14-9-11(17)7-8-13(14)18)16(23)22(21-10)12-5-3-2-4-6-12/h2-9,21H,1H3
• InChI Key: DCGKQIGQXKTDQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)N=NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N4O
• DSSTOX Substance ID: DTXSID70416437
• Molecular Weight: 347.2 g/mol
• CAS RN: 5480-01-3

Description

3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a hydrazone derivative of pyrazolone and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in inflammation and oxidative stress. It may also exert its anticancer effects by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
Studies have shown that 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] can modulate various biochemical and physiological processes. It has been shown to reduce the production of pro-inflammatory cytokines and increase the activity of antioxidant enzymes. It has also been demonstrated to inhibit the growth of cancer cells and induce cell death.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] in lab experiments is its potential to modulate multiple biochemical and physiological processes. It may also have a broad range of applications in various fields of research. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development and application.

Future Directions

There are several future directions for the research of 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone]. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress-related disorders. Another direction is to study its mechanism of action and identify its molecular targets. Additionally, further research is needed to explore its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and develop it as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] can be achieved through the reaction of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one with 2,5-dichlorobenzaldehyde in the presence of hydrazine hydrate. This reaction yields a yellow solid product that can be purified using recrystallization techniques.

Scientific Research Applications

3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone] has been used in various scientific research applications. It has been studied for its potential anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its ability to inhibit the growth of bacteria and fungi.